PF-03671148

  • This product is not intended for human or veterinary use. For research use only.
  • Catalog No. : S549076
  • CAS No. : 1378524-25-4
  • Molecular Formula : C18H15N5O
  • Molecular Weight : 317.34
  • Purity : >98% (or refer to the Certificate of Analysis)
  • Availability : Please inquire
  • Price : Please inquire
CAS Number

1378524-25-4

Product Name

PF-03671148

IUPAC Name

3-methyl-6-(1-(6-methylpyridin-2-yl)-1H-pyrazol-5-yl)quinazolin-4(3H)-one

Molecular Formula

C18H15N5O

Molecular Weight

317.34

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

InChI

InChI=1S/C18H15N5O/c1-12-4-3-5-17(21-12)23-16(8-9-20-23)13-6-7-15-14(10-13)18(24)22(2)11-19-15/h3-11H,1-2H3

InChI Key

OWIYYKSTVQMPLM-UHFFFAOYSA-N

SMILES

O=C1N(C)C=NC2=C1C=C(C3=CC=NN3C4=NC(C)=CC=C4)C=C2

Solubility

Soluble in DMSO

Synonyms

PF03671148; PF03671148; PF 03671148.

Shell Life

>2 years if stored properly

PF-03671148 is a potent ALK inhibitor. PF-03671148 inhibits the expression of fibrotic genes and protein markers both in vitro in human fibroblasts and in vivo in a rat wound repair model. Wound healing is not inhibited by the topical application of the ALK5 inhibitor to the wound. PF-03671148 may have potential utility for the prevention of dermal scarring.

1: Boys ML, Bian F, Kramer JB, Chio CL, Ren XD, Chen H, Barrett SD, Sexton KE, Iula DM, Filzen GF, Nguyen MN, Angell P, Downs VL, Wang Z, Raheja N, Ellsworth EL, Fakhoury S, Bratton LD, Keller PR, Gowan R, Drummond EM, Maiti SN, Hena MA, Lu L, McConnell P, Knafels JD, Thanabal V, Sun F, Alessi D, McCarthy A, Zhang E,  Finzel BC, Patel S, Ciotti SM, Eisma R, Payne NA, Gilbertsen RB, Kostlan CR, Pocalyko DJ, Lala DS. Discovery of a series of 2-(1H-pyrazol-1-yl)pyridines as ALK5 inhibitors with potential utility in the prevention of dermal scarring. Bioorg Med Chem Lett. 2012 May 15;22(10):3392-7. doi: 10.1016/j.bmcl.2012.04.013. Epub 2012 Apr 10. PubMed PMID: 22542194.

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